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Compound of Interest

Compound Name:
4-(Hydroxymethyl)benzeneboronic

acid

Cat. No.: B1301990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-
(Hydroxymethyl)benzeneboronic acid (CAS No. 59016-93-2), a key intermediate in organic

synthesis and drug development.[1][2] The information is compiled from various Safety Data

Sheets (SDS) and chemical databases to ensure a thorough understanding of the potential

hazards, handling procedures, and emergency responses.
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Identifier Value

Chemical Name 4-(Hydroxymethyl)benzeneboronic acid

Synonyms
(4-Boronophenyl)methanol, 4-

(Hydroxymethyl)phenylboronic acid

CAS Number 59016-93-2

Molecular Formula C₇H₉BO₃

Molecular Weight 151.96 g/mol [1][3]

Appearance White to off-white powder or solid[1][4]

Melting Point 251-256 °C[1][5]

Solubility Soluble in water[4]

Hazard Identification and Classification
4-(Hydroxymethyl)benzeneboronic acid is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3][6][7] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[3][4][6][7][8]

GHS Classification
Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Source:[3][6][7]

Hazard Statements and Precautionary Measures
The following table summarizes the GHS hazard (H) and precautionary (P) statements.
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Type Code Statement

Hazard H315 Causes skin irritation.[3][7]

H319
Causes serious eye irritation.

[3][7]

H335
May cause respiratory

irritation.[3][7][9]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[7][9]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[7]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[7]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[7]

P312
Call a POISON CENTER or

doctor if you feel unwell.[6]

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P501

Dispose of contents/container

to an approved waste disposal

plant.[6]

Source:[3][6][7][9]

4-(Hydroxymethyl)benzeneboronic acid

GHS Hazard Classification

Hazard Pictogram

CAS: 59016-93-2
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GHS Hazard Profile of 4-(Hydroxymethyl)benzeneboronic acid.

Toxicological Information
Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 4-(Hydroxymethyl)benzeneboronic acid are not available in the
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reviewed literature and safety data sheets.[8] The toxicological properties have not been fully

investigated.[4][6] However, some studies on arylboronic acids suggest they may be weakly

mutagenic in microbial assays.[6] In vivo studies on a range of arylboronic acids have not

shown mutagenic effects.[8]

Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation Category 2 (Causes skin irritation)

Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) Category 3 (May cause respiratory irritation)

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols
Detailed experimental protocols for the safety assessment of 4-
(Hydroxymethyl)benzeneboronic acid are not publicly available. The hazard classifications

are based on data from suppliers and regulatory bodies. General methodologies for assessing

skin and eye irritation typically follow OECD Guidelines for the Testing of Chemicals (e.g.,

OECD 404 for acute dermal irritation/corrosion and OECD 405 for acute eye

irritation/corrosion). Respiratory irritation potential is often evaluated based on structural

analogues and computational models.
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General Safety Assessment Workflow
Safe Handling Protocol

Literature & Database Review
(SDS, PubChem, etc.)

Physicochemical Properties
(Appearance, MP, Solubility)

Toxicological Data Search
(In vivo, In vitro, In silico)

Hazard Classification
(GHS Criteria) SDS Preparation Risk Assessment Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood)

Proper Storage
(Cool, Dry, Tightly Sealed)

Waste Disposal
(Approved Facility)

Click to download full resolution via product page

Logical workflow for safety assessment and handling.

First-Aid Measures
In case of exposure, the following first-aid measures should be taken:

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[6][8]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention.[6][8]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[6][7]

[8]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do NOT induce vomiting. Get

medical attention.[6][8]
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Handling and Storage
Safe Handling

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[7][8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Avoid breathing dust.[6][7]

Avoid contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling.[8]

Handle in accordance with good industrial hygiene and safety practices.[7]

Storage
Keep container tightly closed in a dry and well-ventilated place.[6][7][8]

Store in a cool place. Some suppliers recommend refrigeration.[7][8]

Incompatible materials to avoid include strong oxidizing agents and strong acids.[6][7]

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[8]

Specific Hazards: Hazardous decomposition products include carbon oxides (CO, CO₂) and

boron oxides.[6][7][8]

Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[6][8]

Accidental Release: For spills, sweep up the material and place it into a suitable disposal

container. Avoid generating dust. Ensure adequate ventilation.[6][8]
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Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[6][7][8]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[6][8]

Incompatible Materials: Strong oxidizing agents, strong acids.[6][7]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and oxides of boron.

[6][7][8]

Hazardous Polymerization: Will not occur.[6][8]

This guide is intended to provide key safety information for trained professionals. Always refer

to the specific Safety Data Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-(Hydroxymethyl)phenylboronic Acid 59016-93-2 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

3. 4-(Hydroxymethyl)benzeneboronic acid | C7H9BO3 | CID 2734706 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4-(Hydroxymethyl)phenylboronic Acid 59016-93-2 | TCI Deutschland GmbH
[tcichemicals.com]

5. 4-(Hydroxymethyl)phenylboronic acid | 59016-93-2 | FH50587 [biosynth.com]

6. andersonsprocesssolutions.com [andersonsprocesssolutions.com]

7. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.andersonsprocesssolutions.com/controlling-residual-arylboronic-acids-as-potential-genotoxic-impurities-in-apis/
https://www.researchgate.net/publication/291679944_Aryl_boronic_acids_potentially_mutagenic_synthetic_intermediates
https://pubmed.ncbi.nlm.nih.gov/31335992/
https://www.andersonsprocesssolutions.com/controlling-residual-arylboronic-acids-as-potential-genotoxic-impurities-in-apis/
https://pubmed.ncbi.nlm.nih.gov/31335992/
https://www.andersonsprocesssolutions.com/controlling-residual-arylboronic-acids-as-potential-genotoxic-impurities-in-apis/
https://www.researchgate.net/publication/291679944_Aryl_boronic_acids_potentially_mutagenic_synthetic_intermediates
https://www.andersonsprocesssolutions.com/controlling-residual-arylboronic-acids-as-potential-genotoxic-impurities-in-apis/
https://www.researchgate.net/publication/291679944_Aryl_boronic_acids_potentially_mutagenic_synthetic_intermediates
https://pubmed.ncbi.nlm.nih.gov/31335992/
https://www.andersonsprocesssolutions.com/controlling-residual-arylboronic-acids-as-potential-genotoxic-impurities-in-apis/
https://pubmed.ncbi.nlm.nih.gov/31335992/
https://www.benchchem.com/product/b1301990?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC369470010&productDescription=4-HYDROXYMETHYL+PHENYLB+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/H1204
https://www.tcichemicals.com/IN/en/p/H1204
https://pubchem.ncbi.nlm.nih.gov/compound/2734706
https://pubchem.ncbi.nlm.nih.gov/compound/2734706
https://www.tcichemicals.com/AT/en/p/H1204
https://www.tcichemicals.com/AT/en/p/H1204
https://www.biosynth.com/p/FH50587/59016-93-2-4-hydroxymethylphenylboronic-acid
https://www.andersonsprocesssolutions.com/controlling-residual-arylboronic-acids-as-potential-genotoxic-impurities-in-apis/
https://www.researchgate.net/publication/291679944_Aryl_boronic_acids_potentially_mutagenic_synthetic_intermediates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. In Vivo Mutagenicity Testing of Arylboronic Acids and Esters - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. 4-(Hydroxymethyl)phenylboronic acid [oakwoodchemical.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of 4-
(Hydroxymethyl)benzeneboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301990#4-hydroxymethyl-benzeneboronic-acid-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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